Cas no 2490403-78-4 (5-chloro-2-methanesulfonylaniline hydrochloride)

• Product Name: 5-chloro-2-methanesulfonylaniline hydrochloride
• CAS No: 2490403-78-4
• MF: C₇H₉Cl₂NO₂S
• MW: 242.122858762741
• MDL: MFCD32853163
• CID: 5670197
• PubChem ID: 155821908
• Update Time: 2025-06-23

5-chloro-2-methanesulfonylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490403-78-4
• 5-Chloro-2-methylsulfonylaniline;hydrochloride
• EN300-27106044
• 5-chloro-2-methanesulfonylaniline hydrochloride

• MDL： MFCD32853163
• Inchi： 1S/C7H8ClNO2S.ClH/c1-12(10,11)7-3-2-5(8)4-6(7)9;/h2-4H,9H2,1H3;1H
• InChI Key： CQWFLMSLRWHBLV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)S(C)(=O)=O.Cl

Computed Properties

• Exact Mass: 240.9731051g/mol
• Monoisotopic Mass: 240.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on 5-chloro-2-methanesulfonylaniline hydrochloride

Comprehensive Overview of 5-Chloro-2-methanesulfonylaniline Hydrochloride (CAS No. 2490403-78-4)

5-Chloro-2-methanesulfonylaniline hydrochloride (CAS No. 2490403-78-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its sulfonyl and aniline functional groups, has garnered significant attention due to its potential applications in drug discovery and material science. With the increasing demand for novel synthetic intermediates, this compound has become a focal point for researchers exploring structure-activity relationships (SAR) and molecular optimization.

The chemical structure of 5-chloro-2-methanesulfonylaniline hydrochloride features a chloro-substituted benzene ring and a methanesulfonyl group, which contribute to its unique reactivity and solubility properties. These attributes make it a valuable building block for the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and bioactive compounds. Recent studies highlight its role in targeting specific enzyme pathways, aligning with the growing interest in precision medicine and personalized therapeutics.

In the context of green chemistry, researchers are increasingly investigating eco-friendly synthesis routes for compounds like 5-chloro-2-methanesulfonylaniline hydrochloride. The push for sustainable manufacturing and reduced environmental impact has led to innovations in catalytic methods and solvent-free reactions. This aligns with global trends emphasizing carbon footprint reduction and circular economy principles, making the compound a subject of interest for industrial and academic collaborations.

From an analytical perspective, 5-chloro-2-methanesulfonylaniline hydrochloride is often characterized using advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure high purity and accurate identification, critical for applications in high-throughput screening and lead compound optimization. The compound’s stability under various conditions also makes it a reliable candidate for long-term storage and transportation.

The versatility of 5-chloro-2-methanesulfonylaniline hydrochloride extends to its potential use in material science, particularly in the design of functional polymers and coatings. Its sulfonamide moiety offers opportunities for creating materials with enhanced thermal and chemical resistance, addressing industry needs for durable and high-performance solutions. This has sparked interest in sectors such as electronics, automotive, and renewable energy.

As the scientific community continues to explore the applications of 5-chloro-2-methanesulfonylaniline hydrochloride, its relevance in drug development pipelines and industrial processes is expected to grow. With ongoing advancements in computational chemistry and machine learning, researchers can further optimize its properties and uncover new uses. This compound exemplifies the intersection of innovation and practical utility, making it a noteworthy subject for future studies.